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Compound of Interest

Compound Name: 4-Bromopyrimidine

Cat. No.: B1314319

Essential Safety and Handling Guide for 4-
Bromopyrimidine

This guide provides critical safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 4-Bromopyrimidine. Adherence to
these procedures is vital for ensuring personal safety and environmental protection.

Hazard Identification and Classification

4-Bromopyrimidine is classified as a hazardous substance with the following primary risks:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[2][3]

Eye Irritation: Can cause serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromopyrimidine, which is crucial
for a comprehensive understanding of its properties.
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Property Value Source(s)
Molecular Formula CaHsBrN2 [1]
Molecular Weight 158.98 g/mol [4]

CAS Number 31462-56-3 [1114]

GHS Hazard Statements H302, H412 [1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All
PPE should meet established standards, such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Safety glasses with side-
shields are the minimum
] requirement.[5] For splash NIOSH (US) or EN 166 (EU)
Eye/Face Protection .
hazards, chemical safety approved.[6]
goggles and a face shield must

be worn.[5]

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab ] )
) Gloves must satisfy Regulation
) ] coat are required.[5] Gloves
Skin Protection ] (EV) 2016/425 and standard
should be inspected before EN 374

use and removed carefully to

avoid skin contamination.[7]

All handling must be
conducted in a well-ventilated
area, preferably within a
) ) certified chemical fume hood. NIOSH (US) or EN 143 (EV)
Respiratory Protection
[7] If dust or aerosols may be approved.
generated, a NIOSH-approved
air-purifying respirator is

required.
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential to minimize the risk of exposure and contamination during
the handling of 4-Bromopyrimidine.

Step 1: Preparation

e Consult SDS: Ensure the Safety Data Sheet (SDS) for 4-Bromopyrimidine is accessible
and has been reviewed by all personnel involved.

Gather PPE: Assemble and inspect all required PPE as specified in the table above.

Prepare Workspace: Designate a specific handling area within a chemical fume hood.
Ensure an eyewash station and safety shower are readily accessible.[6]

Assemble Materials: Have all necessary equipment and reagents for the experiment ready to
minimize movement and potential for spills.

Step 2: Handling and Use

« Ventilation: Ensure adequate ventilation by working within a certified chemical fume hood at
all times.[2][7]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

[7]

Prevent Inhalation/Ingestion: Avoid breathing dust and prevent ingestion.[2][7] Do not eat,
drink, or smoke in the handling area.

Minimize Dust: Handle the solid carefully to avoid dust formation and accumulation.[7]

Container Management: Keep the container tightly closed when not in use.[2][7] Store in a
dry, well-ventilated place, preferably under an inert atmosphere.[2][3]

Step 3: Spill and Emergency Procedures

» Spill Cleanup: In case of a spill, ensure adequate ventilation and wear appropriate PPE.[2][3]
Sweep up the solid material and place it into a suitable, labeled container for disposal.[2][3]
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Avoid generating dust.[7]

o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[2][3]

o Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[2][3] If
skin irritation occurs, get medical advice.[6]

o Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[2][3] Call a poison center or doctor if you feel unwell.[6]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting.[3] Seek immediate medical
attention.

Disposal Plan

The disposal of 4-Bromopyrimidine and its waste must comply with all local, regional, and
national hazardous waste regulations.

Waste Segregation and Collection

o Hazardous Waste Classification: All waste containing 4-Bromopyrimidine must be classified
and handled as hazardous waste.[8]

e Segregation: As a halogenated organic compound, it must be segregated from non-
halogenated waste streams.[8]

¢ Waste Containers:

o Solid Waste: Collect contaminated lab supplies (e.g., weighing papers, gloves, pipette tips)
in a dedicated, clearly labeled solid hazardous waste container.[8]

o Liquid Waste: Solutions containing 4-Bromopyrimidine should be collected in a dedicated
halogenated organic solvent waste container.[8]
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o Container Requirements: Use dedicated, sealable containers made of compatible
material. Ensure they are in good condition and have a secure, leak-proof closure.[8][9]

Labeling and Storage

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Bromopyrimidine," and the appropriate hazard pictograms.[8]

o Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) near the
point of generation. The area should be secure and regularly inspected for leaks.[8]

Final Disposal

» Professional Disposal: Never dispose of 4-Bromopyrimidine in the regular trash or down
the drain.[9] The final disposal must be handled by a licensed hazardous waste disposal
company.[8]

o EHS Contact: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for pickup and disposal.[8][9]

¢« Recommended Method: The recommended method of disposal is high-temperature
incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

Workflow for Safe Handling and Disposal of 4-
Bromopyrimidine
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Caption: Workflow for the safe handling and disposal of 4-Bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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